molecular formula C7H9N3O2 B15269703 1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione

1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione

Cat. No.: B15269703
M. Wt: 167.17 g/mol
InChI Key: FOXHRPYYSXTHOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione is a heterocyclic compound featuring a 1,2,3-triazole ring substituted at the 4-position with a methyl group and linked to a butane-1,3-dione moiety. The 1,2,3-triazole core is a product of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a "click chemistry" reaction widely used for its efficiency and regioselectivity . The butane-1,3-dione group introduces electron-withdrawing properties, influencing reactivity and intermolecular interactions. While direct synthesis data for this compound are absent in the provided evidence, analogous triazole derivatives (e.g., esters, acids, and phosphinates) suggest synthetic routes involving CuAAC followed by functional group modifications .

Properties

Molecular Formula

C7H9N3O2

Molecular Weight

167.17 g/mol

IUPAC Name

1-(1-methyltriazol-4-yl)butane-1,3-dione

InChI

InChI=1S/C7H9N3O2/c1-5(11)3-7(12)6-4-10(2)9-8-6/h4H,3H2,1-2H3

InChI Key

FOXHRPYYSXTHOV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=O)C1=CN(N=N1)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione can be achieved through various methods. One common approach involves the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), also known as the “click” reaction. This method is highly efficient and provides high yields under mild conditions. The reaction typically involves the use of an alkyne and an azide in the presence of a copper catalyst .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process. Additionally, the optimization of reaction parameters such as temperature, pressure, and catalyst loading is crucial for industrial applications .

Chemical Reactions Analysis

Types of Reactions

1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted triazole derivatives .

Scientific Research Applications

1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione has several scientific research applications:

Mechanism of Action

The mechanism of action of 1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds and coordinate with metal ions, which can influence various biochemical pathways. The compound’s ability to inhibit enzymes and modulate receptor activity contributes to its biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Table 1: Comparative Physicochemical Properties of Triazole Derivatives

Compound Substituent Melting Point (°C) Solubility Trends Key Spectral Features (IR/NMR)
Target Compound Butane-1,3-dione Not reported Polar solvents (DMSO) C=O stretches ~1700 cm⁻¹; Triazole C-H ~7.5 ppm
3-(1-Methyltriazol-4-yl)benzoic acid Benzoic acid Not specified Moderate (EtOAc/H₂O) Broad O-H ~2500-3000 cm⁻¹; Aromatic protons ~8 ppm
(Triazolylmethyl)phosphinate Diphenylphosphinate Not reported Low (toluene) P=O ~1250 cm⁻¹; Triazole C-H ~7.8 ppm
1-((Aryltriazolyl)methyl)-1H-indole Indole 70–82% yield Organic solvents N-H indole ~10 ppm; Triazole C-H ~7.6 ppm

Key Observations :

  • The butane-1,3-dione group enhances polarity compared to aryl or alkyl substituents, likely improving solubility in polar aprotic solvents.
  • Electron-withdrawing dione groups may reduce basicity of the triazole nitrogen compared to electron-donating substituents (e.g., methyl in ).

Structural and Functional Differences

Triazole Isomerism
  • The target compound’s 1,2,3-triazole differs from 1,2,4-triazole derivatives (e.g., ). The 1,2,3-triazole’s tautomerism and coordination ability (N2/N3 donors) make it preferable in metal-binding applications, whereas 1,2,4-triazoles exhibit distinct electronic profiles .
Functional Group Reactivity
  • Butane-1,3-dione: Prone to keto-enol tautomerism, enabling chelation with metals or participation in condensation reactions. This contrasts with phosphinate () or indole () groups, which prioritize electrophilic substitution or hydrogen bonding, respectively.
  • Methyl Ester vs. Dione : Hydrolysis of methyl esters (e.g., ’s step 2) yields carboxylic acids, while the dione’s stability under basic conditions may require protective strategies during synthesis.

Insights :

  • The target compound’s synthesis would likely follow CuAAC (as in ), with post-functionalization to introduce the dione group.

Biological Activity

1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione (CAS No. 1863448-14-9) is a compound featuring a triazole moiety, which has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial properties and other relevant pharmacological effects.

The molecular formula of 1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione is C7H9N3O2C_7H_9N_3O_2, with a molecular weight of 167.17 g/mol. The structure includes a triazole ring which is known for enhancing the bioactivity of compounds.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds containing the 1H-1,2,3-triazole moiety. In a comparative study involving several synthesized derivatives of metronidazole and triazole compounds, it was found that many derivatives exhibited significant antifungal and antibacterial activities. For instance:

CompoundAntifungal ActivityAntibacterial Activity
5bHighModerate
5cExcellentHigh
5eModerateExcellent
7bHighModerate
7eExcellentHigh

These findings indicate that the introduction of the triazole moiety can enhance the antimicrobial efficacy compared to traditional agents like metronidazole .

The mechanism by which triazole derivatives exert their antimicrobial effects typically involves interference with nucleic acid synthesis and cell wall integrity in fungi and bacteria. The triazole ring can disrupt the function of enzymes involved in these processes, leading to cell death.

Case Studies

One notable study synthesized various triazole derivatives and evaluated their biological activities. Among these compounds, those containing the butane-1,3-dione structure demonstrated potent antifungal activity against strains such as Candida albicans and Aspergillus niger. The study reported inhibition rates significantly higher than those observed with control substances .

Another research effort focused on the structure-activity relationship (SAR) of triazole compounds. It was determined that substituents on the triazole ring can significantly influence both antibacterial and antifungal potency. For example, modifications to the methyl group on the triazole ring were shown to enhance activity against resistant bacterial strains .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.